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Compound of Interest

Compound Name: 2-Bromo-4'-hydroxyacetophenone

Cat. No.: B064651 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-4'-
hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromo-4'-
hydroxyacetophenone (CAS No. 2491-38-5), a key intermediate in pharmaceutical synthesis

and a potent protein tyrosine phosphatase (PTP) inhibitor. Adherence to strict safety protocols

is crucial due to its hazardous properties.

Chemical Identification and Physical Properties
2-Bromo-4'-hydroxyacetophenone, also known as p-hydroxyphenacyl bromide, is a pale

beige solid.[1] It is hygroscopic and a lachrymator, necessitating careful handling in a controlled

environment.[1]
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Property Value Citations

Molecular Formula C₈H₇BrO₂ [1]

Molecular Weight 215.04 g/mol [1]

CAS Number 2491-38-5 [1]

Appearance Pale beige solid [1]

Melting Point 123-126 °C [1]

Boiling Point 338.7 ± 17.0 °C (Predicted) [1]

Density 1.622 ± 0.06 g/cm³ [1]

Solubility
Slightly soluble in chloroform

and methanol.[1]
[1]

Synonyms

4-(Bromoacetyl)phenol, p-

Hydroxyphenacyl bromide,

PTP Inhibitor I

[1]

Hazard Identification and GHS Classification
2-Bromo-4'-hydroxyacetophenone is classified as a hazardous substance. It is harmful if

swallowed, causes severe skin burns and eye damage, and may be corrosive to metals.[2]

Hazard Class Category Hazard Statement Citations

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[2]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[3]

Corrosive to Metals 1
H290: May be

corrosive to metals
[2]
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Signal Word: Danger

Hazard Pictograms:

GHS05: Corrosion[4]

GHS07: Exclamation Mark

Toxicological Data
While a specific oral LD50 value for 2-Bromo-4'-hydroxyacetophenone is not readily

available in published literature, its GHS classification as Acute Toxicity Category 4 (Oral)

indicates significant hazard upon ingestion. For the related compound, 4'-

Hydroxyacetophenone, the acute oral LD50 in rats is reported as 2240 mg/kg.[5]

Toxicity Endpoint Species Value Citations

LC50 (Inhalation) Rat 190 mg/m³/4hr

Dermal Toxicity Rabbit

Erythema and edema

progressing to

subcutaneous

hemorrhage, eschar,

scabbing, necrosis,

and exfoliation were

observed in a 21-day

dermal study.

[6]

Oral Toxicity (LD50) - No data available [1][7]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[6]
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Exposure Route First Aid Protocol Citations

Inhalation

Remove the victim to fresh air.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation.

[6][7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[6][7]

Eye Contact

Immediately rinse with pure

water for at least 15 minutes,

holding the eyelids open.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[2][7]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or Poison Control

Center immediately.

[2][7]

Firefighting and Accidental Release Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7]
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Accidental Release:

Personal Precautions: Avoid dust formation and contact with skin and eyes.[7] Use personal

protective equipment, including chemical-impermeable gloves.[7] Ensure adequate

ventilation and remove all sources of ignition.[7] Evacuate personnel to a safe area.[7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let

the chemical enter drains.[7]

Containment and Cleanup: Collect and arrange for disposal.[7] Keep in suitable, closed

containers.[7] Use spark-proof tools and explosion-proof equipment.[7]

Handling and Storage
Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[6] Wear suitable

protective clothing.[7] Avoid contact with skin and eyes and the formation of dust and aerosols.

[7] Use non-sparking tools.[7]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] This

material is hygroscopic and should be stored under an inert atmosphere.[1] Keep away from

incompatible materials such as strong oxidizing agents.[6]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling 2-Bromo-4'-
hydroxyacetophenone.
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Personal Protective Equipment (PPE) for Handling 2-Bromo-4'-hydroxyacetophenone

Start: Assess Task and Potential for Exposure

Is there a risk of inhaling dust or aerosols?

Respiratory Protection

Use a full-face respirator with appropriate cartridges.

Yes

Work in a well-ventilated area or fume hood.

No

Eye and Face Protection

Wear tightly fitting safety goggles with side-shields.

Consider a face shield for splash hazards.

Skin and Body Protection

Handle with chemical-impermeable gloves (e.g., nitrile). Inspect prior to use.

Wear a flame-retardant lab coat or impervious clothing.

Wear closed-toe shoes.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.
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Accidental Spill Response Workflow
The following diagram provides a logical workflow for responding to an accidental spill of 2-
Bromo-4'-hydroxyacetophenone.
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Accidental Spill Response Workflow

Spill Detected

Evacuate immediate area and alert others.

Don appropriate PPE (see PPE workflow).

Ensure adequate ventilation. Remove ignition sources.

Contain the spill using inert absorbent material.

Carefully collect spilled material using spark-proof tools.

Place in a suitable, closed container for disposal.

Decontaminate the spill area.

Report the incident according to institutional protocols.

Click to download full resolution via product page

Caption: Logical workflow for handling an accidental spill.
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Experimental Protocol: Laboratory-Scale Synthesis
The following protocol is adapted for the safe laboratory-scale synthesis of a-

bromoacetophenone derivatives and should be performed with strict adherence to all safety

precautions.

Objective: To synthesize an α-bromoacetophenone derivative via bromination of the

corresponding acetophenone.

Materials:

Acetophenone derivative (e.g., 4'-hydroxyacetophenone)

Brominating agent (e.g., Pyridinium hydrobromide perbromide)

Solvent (e.g., Acetic acid)

Ethyl acetate

Saturated sodium carbonate solution

Saturated saline solution

Anhydrous sodium sulfate

Petroleum ether

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel
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Beakers

Filter funnel and filter paper

Rotary evaporator

Procedure:

Reaction Setup: In a chemical fume hood, combine the acetophenone derivative (1.0 eq),

pyridinium hydrobromide perbromide (1.1 eq), and acetic acid in a round-bottom flask

equipped with a reflux condenser and magnetic stirrer.[8]

Reaction: Heat the reaction mixture with stirring.[8] The reaction temperature and time will

depend on the specific substrate and should be determined by monitoring the reaction

progress (e.g., by TLC).[8]

Workup:

Once the reaction is complete, allow the mixture to cool to room temperature.

Carefully pour the reaction mixture into an ice-water bath.[8]

Extract the aqueous mixture with ethyl acetate.[8]

Wash the combined organic layers sequentially with saturated sodium carbonate solution

and saturated saline solution.[8] Caution: Gas evolution (CO₂) may occur during the

carbonate wash. Vent the separatory funnel frequently.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.[8]

Purification: Purify the crude product by recrystallization from an appropriate solvent system

(e.g., petroleum ether).[8]

Safety Precautions for this Protocol:

All operations must be performed in a well-ventilated chemical fume hood.
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Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Pyridinium hydrobromide perbromide is corrosive and a lachrymator. Avoid inhalation and

contact with skin and eyes.

Acetic acid is corrosive. Handle with care.

The product, an α-bromoacetophenone, is expected to be a lachrymator and skin irritant.

Avoid exposure.

Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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